Cas no 125197-83-3 (Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI))

Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI) structure
125197-83-3 structure
Product Name:Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI)
CAS No:125197-83-3
MF:C20H32O2S
MW:336.531885147095
CID:213811
PubChem ID:6439203
Update Time:2025-04-19

Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI)
    • methyl 4-pentadeca-1,3,6,9-tetraenylsulfanylbutanoate
    • methyl 5-thia-6,8,11,14-eicosatetraenoate
    • M-5-Tectt
    • methyl 4-[(1E,3E,6E,9E)-pentadeca-1,3,6,9-tetraen-1-ylsulfanyl]butanoate
    • 125197-83-3
    • methyl 4-[(1E,3E,6E,9E)-pentadeca-1,3,6,9-tetraenyl]sulfanylbutanoate
    • Inchi: 1S/C20H32O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-19-16-17-20(21)22-2/h7-8,10-11,13-15,18H,3-6,9,12,16-17,19H2,1-2H3/b8-7+,11-10+,14-13+,18-15+
    • InChI Key: BJKGFAXUOWQOOJ-CUAJQTIESA-N
    • SMILES: S(/C=C/C=C/C/C=C/C/C=C/CCCCC)CCCC(=O)OC

Computed Properties

  • Exact Mass: 336.21230143g/mol
  • Monoisotopic Mass: 336.21230143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 51.6Ų
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